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Compound Focus: Denatonium Chloride

CAS No.: 1674-99-3

Cat. No.: S580827

Chemical Identity and Properties

Denatonium chloride is recognized as one of the most bitter substances known. The following table

summarizes its core chemical and physical characteristics.

Property Details

CAS Number 1674-99-3 [1] [2]

Molecular Formula  C21H29CIN20 [1] [2]

Molecular Weight 360.93 g/mol [1]

Chemical Name N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-
diethylbenzenemethanaminium chloride [1]

Appearance White to off-white crystalline solid [1]

Melting Point 163-170 °C (literature range: 163-170°C [3], 174-176°C [1])
Bitterness Extremely low; solutions of 10 ppm are "unbearably bitter" [3]
Threshold
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Toxicity and Safety Profile

The quantitative toxicity data from the search results is limited. The table below presents the available

information, which should be interpreted with caution due to its age and limited scope.

Aspect Details

Acute Toxicity An intraperitoneal study in mice reported an LDso of 25 mg/kg [2]. The route of

(Animal Data) administration and the single data point limit its utility for comprehensive risk
assessment.

GHS Hazard Based on the structure and limited data, potential hazards include H302 (Harmful if

Statements swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage),

and H332 (Harmful if inhaled) [3]. Note: This is inferred from a related compound
and must be verified with an official SDS.

General Health  Not known to pose long-term health risks with typical aversive use [3]. As a powder,
Risks handling requires care to avoid inhalation or direct contact.

Mechanism of Action and Biochemical Pathways

Denatonium chloride activates bitter taste receptors (TAS2Rs), a class of G-protein coupled receptors

(GPCRs) [4] [5]. The proposed molecular interaction involves:

¢ Polar Interactions: Electrophilic binding via the ammonium nitrogen atom and nucleophilic binding
via the oxygen atom of the carbonyl group, with a critical distance of about 0.32 nm between them [4].

e Hydrophobic Interactions: Two hydrophobic binding sites exist, one for the benzyldiethylammonium
group and another for the 2,6-dimethylphenyl group, particularly its methyl substituents in a trans-
configuration of the amide bond [4].

The receptor activation triggers a well-defined intracellular signaling cascade, as illustrated below.
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Denatonium Chloride

Store Depletio
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Diagram of the denatonium chloride-induced calcium signaling pathway in taste cells.

This pathway involves an initial release of calcium from intracellular stores (Endoplasmic Reticulum) via IP3
receptors, followed by a sustained phase of calcium influx through Store-Operated Channels (SOCs) in the

plasma membrane [6].

Research Applications and Experimental
Considerations

Denatonium chloride is a vital tool in various research fields.

¢ Bitter Taste Transduction: Serves as a prototypical bitter stimulus to study TAS2R receptor biology
and downstream signaling events [4] [6].

e Behavioral Studies: Used in aversive conditioning experiments and to study feeding behavior, as
bitter taste often deters consumption [5].

¢ Placebo Control: Included in placebo formulations in clinical trials to mimic the bitter taste of active
drugs, ensuring proper blinding [3].

o Extra-Oral Receptor Research: Used to investigate the role of TAS2Rs in other tissues, such as
airway smooth muscle, where their activation can cause bronchodilation [3] [5].

Experimental Protocol: Measuring Calcium Dynamics in Taste
Cells

This methodology is based on studies investigating the mechanism of denatonium-induced calcium signaling

[6].

¢ Cell Preparation: Isolate taste cells from animal models (e.g., mouse, rat, or mudpuppy). Transgenic
models with tagged gustducin (e.g., GFP) can help identify bitter-responsive cells.

e Dye Loading: Load cells with a fluorescent, ratiometric calcium indicator dye (e.g., Fura-2 AM).

e Baseline Recording: Place cells on a fluorescence microscope and record baseline intracellular
calcium ([Caz*]) levels.

e Stimulus Application:
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o Acute/Short-term: Apply denatonium chloride (e.g., 1-10 mM) for a brief period (30-60
seconds) to observe the initial [Ca2*]i spike from internal stores.
o Prolonged: Apply denatonium for several minutes to observe the sustained [Ca?*]i phase

dependent on calcium influx.
e Pharmacological Confirmation:
o To confirm SOC involvement, deplete internal calcium stores prior to denatonium application
using a drug like thapsigargin (a SERCA pump inhibitor). This should prevent the subsequent

response to denatonium.
o Application of denatonium after store depletion will primarily show the SOC-mediated calcium

influx component.
e Data Analysis: Quantify changes in fluorescence ratio to determine the amplitude and kinetics of

[Caz*]i responses.

Critical Data Gaps and Recommendations

This guide was constrained by the search results, which lack a modern, full safety data sheet and extensive

toxicological data. For regulatory and laboratory safety purposes, you must take the following steps:

e Obtain an Official SDS: Always source the most recent Safety Data Sheet directly from your
chemical supplier before handling Denatonium Chloride.

e Consult Specialized Databases: For a complete toxicity profile, search authoritative toxicological
databases like those from the EPA, NIH, or ECHA.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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